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Compound of Interest

Compound Name: 2-Bromo-5-nitro-1H-indole

Cat. No.: B580400 Get Quote

Technical Guide: 2-Bromo-5-nitro-1H-indole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthetic

approaches, and potential biological relevance of 2-Bromo-5-nitro-1H-indole. This information

is intended to support research and development efforts in medicinal chemistry and related

fields.

Core Molecular Data
The fundamental molecular properties of 2-Bromo-5-nitro-1H-indole are summarized in the

table below. These data are essential for experimental design, stoichiometric calculations, and

analytical characterization.
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Property Value

Molecular Formula C₈H₅BrN₂O₂[1][2][3]

Molecular Weight 241.04 g/mol [1][2][4]

CAS Number 1246471-11-3[1][2]

Appearance Light yellow to yellow solid

Storage Conditions

Keep in a dark place, under an inert

atmosphere, and store in a freezer at -20°C.[2]

[5]

Synthetic Approaches
The synthesis of substituted indoles, such as 2-Bromo-5-nitro-1H-indole, typically involves a

multi-step process. While a specific protocol for this exact compound is not readily available in

the provided search results, a general synthetic strategy can be inferred from the synthesis of

related nitroindole derivatives. A common approach involves the nitration of an indole

precursor, followed by bromination.

General Experimental Protocol Outline:
A plausible synthetic route could begin with the nitration of a suitable indole substrate, followed

by the selective bromination at the C2 position. The synthesis of nitroindole derivatives often

starts from commercially available indole precursors.

Nitration of the Indole Ring: The introduction of a nitro group at the 5-position of the indole

ring is a key step. This is often achieved through electrophilic nitration using a mixture of

nitric acid and sulfuric acid at low temperatures.[6] The reaction progress should be carefully

monitored by thin-layer chromatography (TLC).[7]

Bromination of the Nitroindole: Following the successful synthesis of 5-nitro-1H-indole, the

next step would be the selective bromination at the 2-position. This can be a challenging step

due to the reactivity of the indole ring. Various brominating agents and reaction conditions

can be explored to achieve the desired regioselectivity.
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Purification: The final product, 2-Bromo-5-nitro-1H-indole, would require purification.

Common purification techniques for such compounds include recrystallization from a suitable

solvent or column chromatography on silica gel.[7]

The following diagram illustrates a logical workflow for the synthesis and characterization of 2-
Bromo-5-nitro-1H-indole.
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Synthetic Workflow

Analytical Characterization
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A logical workflow for the synthesis and analysis of 2-Bromo-5-nitro-1H-indole.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b580400?utm_src=pdf-body-img
https://www.benchchem.com/product/b580400?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Biological Relevance and Signaling
Derivatives of 5-nitroindole have been investigated for their potential as anticancer agents.[1]

Specifically, some of these compounds have been identified as binders of c-Myc G-quadruplex

DNA.[1] The c-Myc oncogene is a key regulator of cell proliferation, and its overexpression is a

hallmark of many cancers. The formation of G-quadruplex structures in the promoter region of

the c-Myc gene can inhibit its transcription. Therefore, small molecules that can bind to and

stabilize these G-quadruplexes are of significant interest in drug development.

The diagram below provides a conceptual overview of the potential mechanism of action for a

5-nitroindole derivative as a c-Myc inhibitor.

Conceptual Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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